![molecular formula C21H17FN2O5S2 B2720523 (Z)-2-(4-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)-5-hydroxybenzoic acid CAS No. 900134-68-1](/img/structure/B2720523.png)
(Z)-2-(4-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)-5-hydroxybenzoic acid
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Description
(Z)-2-(4-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)-5-hydroxybenzoic acid is a useful research compound. Its molecular formula is C21H17FN2O5S2 and its molecular weight is 460.49. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
A significant area of research for (Z)-2-(4-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanamido)-5-hydroxybenzoic acid derivatives has been their antimicrobial properties. Various studies have synthesized and evaluated the antimicrobial activities of these compounds, showing effectiveness against a broad spectrum of bacteria and fungi. For instance, derivatives of thiazolidinone, such as those studied by Pansare et al. (2015), demonstrated good to moderate activity against both gram-positive and gram-negative bacteria, comparable to standard drugs like Ampicillin but lower than Ciprofloxacin. Further, Krátký et al. (2017) found that some rhodanine-3-acetic acid-based amides and esters exhibited promising activity against mycobacteria, including Mycobacterium tuberculosis, and certain Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (Pansare Dattatraya & Shinde Devanand, 2015); (Krátký M., Vinšová J., & Stolaříková J., 2017).
Anticancer Potential
Another vital area of application is the evaluation of anticancer properties. Compounds bearing the thiazolidin-4-one moiety have been explored for their potential in inhibiting cancer cell growth. Deep et al. (2016) synthesized a series of 4-thiazolidinone derivatives and found specific compounds to exhibit notable anticancer activity against various cancer cell lines, with significant findings in the reduction of tumor cell viability. These results point towards the potential of these compounds in developing anticancer therapies, highlighting the importance of structural modifications for enhanced activity (Deep A. et al., 2016).
Molecular Interaction Studies
Research has also extended to understanding the molecular interactions of these compounds with biological targets through spectroscopic analysis and computational studies. Mary et al. (2021) performed a comprehensive study involving spectroscopic analysis, DFT studies, and molecular docking to evaluate the interaction mechanisms of a thioxothiazolidine derivative with antimicrobial properties. Their findings on the molecule's binding affinity and interactions with receptors contribute to the foundational knowledge for designing pharmaceutical applications with enhanced efficacy and specificity (Mary Y. et al., 2021).
properties
IUPAC Name |
2-[4-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoylamino]-5-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O5S2/c22-15-5-2-1-4-12(15)10-17-19(27)24(21(30)31-17)9-3-6-18(26)23-16-8-7-13(25)11-14(16)20(28)29/h1-2,4-5,7-8,10-11,25H,3,6,9H2,(H,23,26)(H,28,29)/b17-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOGZBNXKFQXBLL-YVLHZVERSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=C(C=C(C=C3)O)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)NC3=C(C=C(C=C3)O)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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